Ethyl 2-(((benzyloxy)carbonyl)amino)-6-azaspiro[3.4]octane-8-carboxylate

• IUPAC Name: ethyl 2-(phenylmethoxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate
• InChI: InChI=1S/C18H24N2O4/c1-2-23-16(21)15-10-19-12-18(15)8-14(9-18)20-17(22)24-11-13-6-4-3-5-7-13/h3-7,14-15,19H,2,8-12H2,1H3,(H,20,22)
• InChI Key: FGKHIIWPOVJCDY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CNCC12CC(C2)NC(=O)OCC3=CC=CC=C3
• Molecular Formula: C18H24N2O4
• DSSTOX Substance ID: DTXSID001123271
• Molecular Weight: 332.4 g/mol
• CAS RN: 1373028-28-4

Description

The compound “Ethyl 2-(((benzyloxy)carbonyl)amino)-6-azaspiro[3.4]octane-8-carboxylate” is a complex organic molecule. It contains several functional groups including an ester group (ethoxycarbonyl), an amide group (benzyloxycarbonylamino), and a spirocyclic structure (6-azaspiro[3.4]octane). These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzyloxycarbonylamino group might be introduced through a reaction with benzyloxycarbonyl chloride. The ethoxycarbonyl group could be introduced through an esterification reaction. The spirocyclic structure might be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom. In this case, the shared atom is a nitrogen atom (from the 6-azaspiro[3.4]octane part of the name). The compound also contains an ester group and an amide group, which are common functional groups in organic chemistry.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the ester group could undergo hydrolysis to form a carboxylic acid and an alcohol. The amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of polar functional groups like the ester and amide could influence its solubility in different solvents.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry. Such compounds could have potential applications in various fields, including medicinal chemistry, materials science, and more.